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Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139

This guide provides a comprehensive overview of the boiling and melting points of trans-4-
octene, intended for researchers, scientists, and professionals in drug development and
chemical synthesis. It includes key physical data, detailed experimental protocols for the
determination of these properties, and a workflow visualization.

Physicochemical Data of trans-4-Octene

trans-4-Octene, an unsaturated hydrocarbon, possesses distinct physical properties critical for
its handling, purification, and application in various chemical processes. The boiling and
melting points are fundamental parameters for its characterization.

Property Value Source
Boiling Point 122-123 °C [11[2]
Melting Point Data not available

Note: While the exact melting point for trans-4-octene is not readily found in the searched
literature, its isomer, cis-4-octene, has a reported melting point of -115 °C[3]. Isomers can have
significantly different melting points due to variations in their molecular symmetry and crystal
packing.
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Experimental Protocols for Determination of Boiling
and Melting Points

Accurate determination of boiling and melting points is crucial for the identification and purity
assessment of chemical compounds.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4][5] Common laboratory methods include distillation and the capillary method using
a Thiele tube or an aluminum block.[4][6]

Protocol: Capillary Method using a Thiele Tube

o Sample Preparation: A small quantity of trans-4-octene is placed in a small test tube or
fusion tube.[4][7]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.[4][6]

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then immersed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

e Heating: The Thiele tube is heated gently and uniformly.[4]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is continued until a rapid and continuous stream of bubbles is
observed.

¢ Boiling Point Determination: The heat source is then removed, and the liquid is allowed to
cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point of the sample.[7]

Safety Precautions:
o Always wear safety goggles.[4]

o Ensure the capillary tube is properly sealed to prevent accidents.[6]
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e Heat the apparatus slowly and evenly to avoid bumping and to ensure accurate temperature
reading.[4]

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline organic compounds, this transition occurs over a narrow range.[8] Impurities
typically cause a depression and broadening of the melting point range.[8]

Protocol: Capillary Method using a Melting Point Apparatus

e Sample Preparation: A small amount of the solid organic compound is finely powdered and
packed into a capillary tube, sealed at one end.[9]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a thermometer.

e Heating: The apparatus is heated slowly, typically at a rate of about 2°C per minute for an
accurate determination. A preliminary, faster heating can be done to find an approximate
melting point.

o Observation: The sample is observed through a magnifying lens.

e Melting Point Range Determination: The temperature at which the first drop of liquid appears
(T1) and the temperature at which the entire sample becomes a clear liquid (T2) are
recorded.[9] The melting point is reported as the range T1-T2.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the boiling and melting
points of a chemical substance like trans-4-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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